Cas no 219312-93-3 (2-Methoxymethyl-3-methylcyclohexan-1-one)

• Product Name: 2-Methoxymethyl-3-methylcyclohexan-1-one
• CAS No: 219312-93-3
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 243592
• PubChem ID: 4158287
• Update Time: 2025-04-19

2-Methoxymethyl-3-methylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Methoxymethyl-3-methylcyclohexan-1-one
• 2-(methoxymethyl)-3-methylcyclohexan-1-one
• Cyclohexanone,2-(methoxymethyl)-3-methyl
• DTXSID00400066
• 219312-93-3
• AKOS006272582

• Inchi： 1S/C9H16O2/c1-7-4-3-5-9(10)8(7)6-11-2/h7-8H,3-6H2,1-2H3
• InChI Key： KEFWPXPDBUJJAD-UHFFFAOYSA-N
• SMILES： O(C)CC1C(CCCC1C)=O

Computed Properties

• Exact Mass: 156.11500
• Monoisotopic Mass: 156.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.936
• Boiling Point: 215.8°Cat760mmHg
• Flash Point: 77.3°C
• Refractive Index: 1.435
• PSA: 26.30000
• LogP: 1.63810